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Compound of Interest
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Cat. No.: B13778978

Get Quote

UniCarb-DB Technical Support Center
This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals using the

UniCarb-DB database.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: I'm having trouble downloading data from the UniCarb-DB website. What should I do?

A1: Download issues can arise from several factors. Here is a step-by-step troubleshooting

guide:

Check the UniCarb-DB Downloads Page: First, ensure you are using the official downloads

page on the UniCarb-DB website or its host, the SIB Swiss Institute of Bioinformatics's

Expasy server.[1] Data is available in multiple formats.
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Try a Different Format: UniCarb-DB provides data in various formats, including zip, tar, Msp,

and NIST.[2] If you have trouble with one format, try another.

Check Your Internet Connection: Large database files require a stable internet connection.[3]

Interrupted connections can lead to corrupted or incomplete downloads. If you are

downloading a large file, consider using a download manager that can resume interrupted

downloads.[4]

Browser Issues: Sometimes, browser settings or extensions can interfere with file

downloads. Try the following:

Clear your browser's cache and cookies.

Disable any ad-blockers or script-blocking extensions temporarily.

Try a different web browser to see if the issue persists.

Firewall and Antivirus Software: Security software can sometimes block file downloads from

unfamiliar sources.[5] Check your firewall and antivirus settings to ensure they are not

interfering with the download. You may need to temporarily disable them or add the

UniCarb-DB website to a list of trusted sites.

Contact UniCarb-DB Support: If you have tried all the above steps and are still unable to

download the data, please contact the UniCarb-DB team directly for assistance. Contact

information can be found on the "About" page of the UniCarb-DB website.[6]

Q2: I've downloaded a data file, but I can't open or import it into my software (e.g.,

GlycoWorkbench). What could be the problem?

A2: This is likely an issue with file integrity or format compatibility.

Verify File Integrity: The downloaded file may be corrupt. Compare the size of your

downloaded file with the size indicated on the UniCarb-DB website, if available. Try

downloading the file again.

Check Software Compatibility: Ensure that the software you are using supports the file

format you downloaded. UniCarb-DB provides data in formats compatible with tools like

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b13778978/docs?utm_src=pdf-body#troubleshooting-unicarb-db-data-download-issues
https://unicarb-db.expasy.org/
https://www.toptrix.net/2015/07/never-loose-download-of-large-files.html
https://learn.microsoft.com/en-us/answers/questions/3967745/since-updating-to-windows-10-downloads-of-large-fi
https://support.google.com/drive/thread/204388841/issue-with-downloading-large-files?hl=en
https://www.benchchem.com/product/b13778978/docs?utm_src=pdf-body#troubleshooting-unicarb-db-data-download-issues
https://www.benchchem.com/product/b13778978/docs?utm_src=pdf-body#troubleshooting-unicarb-db-data-download-issues
https://www.benchchem.com/product/b13778978/docs?utm_src=pdf-body#troubleshooting-unicarb-db-data-download-issues
https://www.benchchem.com/product/b13778978/docs?utm_src=pdf-body#troubleshooting-unicarb-db-data-download-issues
https://unicarb-db.expasy.org/about
https://www.benchchem.com/product/b13778978/docs?utm_src=pdf-body#troubleshooting-unicarb-db-data-download-issues
https://www.benchchem.com/product/b13778978/docs?utm_src=pdf-body#troubleshooting-unicarb-db-data-download-issues
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13778978?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


GlycoWorkbench.[2][7] Refer to your software's documentation for instructions on how to

import data from UniCarb-DB.

File Extraction: If you downloaded a compressed file (e.g., .zip or .tar), make sure you have

extracted its contents fully before trying to import them into your software.

Q3: Are there different versions of the UniCarb-DB data? How do I know I have the most

current version?

A3: UniCarb-DB is a curated database, and new data is added periodically.[8] The downloads

page should indicate the release date or version of the available files. It is good practice to

check the website for the latest version before starting a new analysis project.

Data Presentation
The downloadable UniCarb-DB library contains tandem mass spectrometry (MS/MS) fragment

data for N- and O-linked glycans. The data is available in several formats for use in various

software packages.
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Data Format File Extension(s) Description

MSP .msp

A common format for mass

spectral libraries, compatible

with many analysis tools.

NIST Varies

Formatted for use with the

National Institute of Standards

and Technology (NIST) mass

spectral search program.[2]

GlycoWorkbench .gwp

The native format for the

GlycoWorkbench software, a

tool for the annotation of

glycan structures and MS/MS

spectra.[2][9]

Compressed Archives .zip, .tar

These are compressed

archives containing the data

files in one of the above

formats.

Excel Spreadsheet .xlsx
Provides a tabular summary of

the data.

Experimental Protocols
Protocol: Glycomic Analysis using LC-MS/MS and UniCarb-DB

This protocol outlines a general workflow for the analysis of N-glycans from a biological

sample, followed by data comparison with the UniCarb-DB library.

1. Sample Preparation and Glycan Release:

Proteins are extracted from the biological sample (e.g., serum, cell lysate).
N-glycans are released from the proteins enzymatically, typically using PNGase F.
The released glycans are then purified, often using solid-phase extraction (SPE) with a
graphitized carbon column.
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2. LC-MS/MS Analysis:

The purified glycans are separated by liquid chromatography (LC), often using a porous
graphitized carbon (PGC) column, which is effective for resolving glycan isomers.
The separated glycans are then analyzed by tandem mass spectrometry (MS/MS) to
generate fragmentation spectra.[10]

3. Data Processing and Analysis:

The raw LC-MS/MS data is processed using software to identify peaks and generate a list of
precursor and fragment ions.
This experimental data is then compared against the UniCarb-DB spectral library to identify
and annotate the glycans in the sample.[11] Software such as SimGlycan can be used for
this purpose.[12]

4. Structural Elucidation and Reporting:

The comparison with UniCarb-DB aids in the structural elucidation of the unknown glycans
in the sample.
Results should be reported following the MIRAGE (Minimum Information Required for A
Glycomics Experiment) guidelines.[8]
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Caption: Experimental workflow for glycomic analysis using LC-MS/MS and UniCarb-DB.
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Caption: Overview of the N-glycan biosynthesis pathway.[13]
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Caption: Simplified O-glycan biosynthesis pathway showing core structure formation.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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